Cas no 477-27-0 (Colchiceine)

• Product Name: Colchiceine
• CAS No: 477-27-0
• MF: C₂₁H₂₃NO₆
• MW: 385.41042637825
• CID: 329482
• Update Time: 2025-10-28

Colchiceine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(7S)-5,6,7,9-tetrahydro-10-hydroxy-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-
• Colchiceine
• N-[(7S,12aRa)-10-Hydroxy-1,2,3-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide (Colchiceine)

• Inchi： 1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-18(26-2)20(27-3)21(28-4)19(12)13-6-8-16(24)17(25)10-14(13)15/h6,8-10,15H,5,7H2,1-4H3,(H,22,23)(H,24,25)/t15-/m0/s1
• InChI Key： PRGILOMAMBLWNG-HNNXBMFYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC(C)=O)=O)O)OC)OC

Computed Properties

• Exact Mass: 385.15300

Experimental Properties

• Density: 1.2400
• Melting Point: 172-1740C
• Boiling Point: 511.86°C (rough estimate)
• Refractive Index: 1.5614 (estimate)
• PSA: 94.09000
• LogP: 2.95950
• Specific Rotation: D25 -255.1° (c = 1 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones